Cas no 2386455-80-5 (Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 2386455-80-5
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• MDL: MFCD31381746
• CID: 5094742
• Update Time: 2025-10-23

Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate
• methyl 9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate
• Methyl(7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate

• MDL： MFCD31381746
• Inchi： 1S/C17H23NO3/c1-20-17(19)13-7-14-10-21-11-15(8-13)16(14)18-9-12-5-3-2-4-6-12/h2-6,13-16,18H,7-11H2,1H3
• InChI Key： ASMBGGAZSSWLBF-UHFFFAOYSA-N
• SMILES： O1CC2CC(C(=O)OC)CC(C1)C2NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6

Additional information on Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate

Introduction to Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate

Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate, with the CAS number 2386455-80-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biomedical engineering. This compound is notable for its unique bicyclic structure and functional groups, which contribute to its potential applications in drug delivery systems and advanced materials science.

The compound's structure consists of a bicyclo[3.3.1]nonane framework, which is a type of norbornane derivative. The presence of a benzylamino group at the 9-position and a methyl ester at the 7-position introduces significant steric and electronic effects, making it a versatile molecule for various chemical modifications. Recent studies have highlighted its potential as a building block for constructing bioactive molecules with enhanced pharmacokinetic properties.

One of the most promising applications of Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate lies in its use as a precursor for synthesizing advanced drug delivery systems. Researchers have demonstrated that its rigid bicyclic structure can serve as an excellent scaffold for attaching bioactive agents, such as anti-cancer drugs or antibiotics, while maintaining stability during transit in biological systems.

In addition to its role in drug delivery, this compound has also been explored for its potential in biomedical imaging. Its unique electronic properties make it a candidate for conjugation with imaging agents, enabling real-time tracking of drug distribution within the body. This dual functionality positions it as a valuable tool in both therapeutic and diagnostic applications.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate. Through optimized catalytic processes and green chemistry approaches, researchers have achieved higher yields and improved purity levels, making it more feasible for large-scale production.

The compound's stereochemistry is another area of active research interest. The specific (7r,9r) configuration has been shown to significantly influence its bioavailability and interaction with biological targets. Studies are ongoing to explore how subtle changes in stereochemistry can be leveraged to optimize therapeutic outcomes.

In conclusion, Methyl (7r,9r)-9-(benzylamino)-3-oxabicyclo[3.3.1]nonane-7-carboxylate represents a cutting-edge molecule with diverse applications across multiple disciplines. Its structural uniqueness and functional versatility make it a focal point for innovative research aimed at advancing healthcare solutions.